Cas no 88347-72-2 (2-Butenal, 4,4-bis(acetyloxy)-3-methyl-)

2-Butenal, 4,4-bis(acetyloxy)-3-methyl- structure
88347-72-2 structure
Product Name:2-Butenal, 4,4-bis(acetyloxy)-3-methyl-
CAS No:88347-72-2
MF:C9H12O5
MW:200.188583374023
CID:636112
PubChem ID:71408898
Update Time:2025-04-19

2-Butenal, 4,4-bis(acetyloxy)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenal, 4,4-bis(acetyloxy)-3-methyl-
    • (1-acetyloxy-2-methyl-4-oxobut-2-enyl) acetate
    • DTXSID10828676
    • 2-Methyl-4-oxobut-2-ene-1,1-diyl diacetate
    • 88347-72-2
    • Inchi: 1S/C9H12O5/c1-6(4-5-10)9(13-7(2)11)14-8(3)12/h4-5,9H,1-3H3
    • InChI Key: TVNDWUTXQOGZAI-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C(=CC=O)C)OC(C)=O

Computed Properties

  • Exact Mass: 200.06847348g/mol
  • Monoisotopic Mass: 200.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.5
  • Topological Polar Surface Area: 69.7Ų
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